Cas no 2097946-04-6 (2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one)

• Product Name: 2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one
• CAS No: 2097946-04-6
• MF: C₁₀H₁₇F₃N₂O₂
• MW: 254.249393224716
• CID: 4773898
• Update Time: 2025-05-20

2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one
• 2-amino-1-[4-methoxy-4-(trifluoromethyl)piperidin-1-yl]propan-1-one
• 2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one

• Inchi： 1S/C10H17F3N2O2/c1-7(14)8(16)15-5-3-9(17-2,4-6-15)10(11,12)13/h7H,3-6,14H2,1-2H3
• InChI Key： FUJLLKABMQKHTH-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(C(C(C)N)=O)CC1)OC)(F)F

Computed Properties

• Exact Mass: 254.12421228 g/mol
• Monoisotopic Mass: 254.12421228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 254.25
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6

Additional information on 2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one

Comprehensive Guide to 2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one (CAS No. 2097946-04-6)

2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one (CAS No. 2097946-04-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique piperidine backbone modified with methoxy and trifluoromethyl groups, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to known bioactive compounds.

The 2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one structure combines a piperidine ring with a propan-1-one moiety, creating a versatile scaffold for medicinal chemistry. The presence of the trifluoromethyl group enhances the compound's metabolic stability, a feature highly sought after in modern drug design. Recent studies suggest this compound may have applications in developing treatments for neurological disorders, though further research is needed to confirm these potential uses.

In the pharmaceutical industry, CAS 2097946-04-6 is primarily valued as a building block for novel drug candidates. Its structural features make it particularly interesting for researchers working on GPCR-targeted therapies and enzyme inhibitors. The compound's stability under various pH conditions and its relatively low toxicity profile make it suitable for extensive medicinal chemistry exploration.

The synthesis of 2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one typically involves multi-step organic reactions, with careful attention to protecting group chemistry. Recent advancements in flow chemistry techniques have improved the efficiency of producing this compound at scale, addressing one of the key challenges in making it more accessible for research purposes.

From a commercial perspective, demand for CAS 2097946-04-6 has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical companies focusing on CNS disorders. The global market for such specialized intermediates is projected to grow significantly, driven by the expanding pipeline of neurological drugs in development.

Quality control for 2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one typically involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications, typically >98% purity for research-grade material.

Storage and handling of CAS 2097946-04-6 require standard laboratory precautions. The compound is generally stable at room temperature when protected from moisture and light, with recommended storage in amber glass containers under inert atmosphere for long-term preservation.

Recent patent literature reveals growing interest in 2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one derivatives, particularly in applications related to neuroprotective agents and cognitive enhancers. This trend aligns with the increasing focus on mental health therapeutics in the pharmaceutical industry.

For researchers considering working with this compound, it's important to note that while 2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one shows promise, its full pharmacological profile remains to be fully characterized. Current studies focus on its ADME properties and potential structure-activity relationships when incorporated into larger molecular frameworks.

The future outlook for CAS 2097946-04-6 appears promising, with potential applications extending beyond its current uses. As research into precision medicine and personalized therapeutics advances, compounds with such specific structural features may become increasingly valuable in developing targeted treatments.